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Abstract

This document provides a comprehensive technical guide for the dyeing of polyamide (PA)
fibers, such as nylon, with Acid Red 186 (C.l. 18810). The protocols detailed herein are
designed for researchers, scientists, and textile development professionals, offering in-depth
insights into the dyeing mechanism, critical process parameters, and step-by-step procedures
to achieve uniform, reproducible, and high-quality coloration. The causality behind each
experimental choice is explained to ensure both technical accuracy and practical applicability.

Introduction: Polyamide Fibers and Acid Red 186

Polyamide fibers, commonly known as nylon, are synthetic polymers characterized by the
presence of amide linkages (-CONH-) in their molecular backbone.[1] Their excellent strength,
durability, and elasticity make them suitable for a wide range of applications in textiles.[2] The
dyeability of polyamide is largely attributed to the presence of terminal amino (-NH2) and
carboxyl (-COOH) groups.[3]

Acid dyes are water-soluble anionic dyes that are highly effective for dyeing protein and
polyamide fibers.[4] Their affinity for these fibers stems from the electrostatic interactions
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between the anionic sulfonate groups (SOs~) on the dye molecule and the protonated amino
groups (-NHs*) on the fiber under acidic conditions.[5][6]

Acid Red 186 is a metal-complex acid dye that produces a bluish-pink to red shade.[7][8] It is
valued for its good light and washing fastness, making it a suitable choice for applications
requiring durable and vibrant colors.[9][10] As a pre-metallized dye, it offers good stability and
reproducibility in dyeing processes.[11]

The Dyeing Mechanism: An Electrostatic Interaction

The successful dyeing of polyamide with Acid Red 186 is contingent on precise control of the
dyebath's pH. The process can be broken down into the following key stages:

o Fiber Protonation: In an acidic medium, the terminal amino groups of the polyamide fibers
accept protons (H*) from the acid in the dyebath, becoming positively charged (-NHs*).[12]
This step is crucial for creating dye sites on the fiber.

o Dye Adsorption: The anionic Acid Red 186 molecules, which carry a negative charge due to
their sulfonate groups, are attracted to the positively charged sites on the polyamide fiber.[3]

» Dye Diffusion and Fixation: With the application of heat, the amorphous regions of the
polyamide fiber swell, allowing the dye molecules to diffuse from the surface into the fiber's
internal structure.[12] The primary fixation mechanism is the formation of a strong ionic bond
between the dye and the fiber.[5] Weaker forces, such as hydrogen bonds and van der
Waals forces, also contribute to the overall dye-fiber interaction.[13]

The diagram below illustrates the fundamental workflow for dyeing polyamide fibers with acid
dyes.
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Caption: Workflow for Polyamide Dyeing with Acid Red 186.
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Critical Process Parameters and Their Rationale

Achieving optimal dyeing results with Acid Red 186 requires careful control over several key
parameters.
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Recommended .
Parameter Rationale
Range/Value

This acidic range is critical for
the protonation of the amino
groups in the polyamide fiber,
which creates the necessary
positive charges for the anionic
pH 40-55 dye to bind.[6][12] A pH that is
too low can cause rapid,
uncontrolled dye uptake
leading to unevenness, while a
higher pH will result in poor

dye exhaustion.[6]

The glass transition
temperature of nylon is
approximately 50-60°C.[12]
Dyeing is typically carried out
Temperature 95 - 100°C near -the boil- to pro-rTlote fiber
swelling, which facilitates the
diffusion of the dye molecules
into the fiber structure,
ensuring good penetration and

fixation.[6]

The duration at the maximum
temperature allows for
] ] ] sufficient time for the dye to
Dyeing Time 30 - 60 minutes ) o
migrate and distribute evenly
throughout the fibers, leading

to a level dyeing.[6][12]

Liquor Ratio 1:10to 1:20 The liquor ratio (the ratio of the
weight of the dye bath to the
weight of the goods) affects
dye concentration and
chemical usage. A suitable

ratio ensures that the material
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can move freely for uniform
dyeing without excessive water

and energy consumption.[14]

Auxiliary Chemicals

Leveling Agent

0.5-2.0g/L

Polyamide has a high affinity
for acid dyes, which can lead
to rapid initial dye uptake
("strike™) and result in uneven
dyeing or "barre".[3][5] A
leveling agent, typically an
anionic surfactant, temporarily
competes with the dye for the
dye sites on the fiber, slowing
down the dye absorption rate
and promoting even color
distribution.[15][16]

Acid Donor

As required to achieve target
pH

Acetic acid is commonly used
to lower the pH of the dyebath.
[14] For more controlled pH
reduction, a "sliding pH"
system using an acid donor
that releases acid as the
temperature increases can be
employed to ensure gradual

dye uptake.[3]

Fixing Agent

1.0-4.0 % (o.w.f.)

After dyeing, a fixing agent
(often an anionic phenol-
formaldehyde resin) is used to
improve the wet fastness
properties by forming a
protective layer that prevents
the dye from migrating out of
the fiber during washing.[11]
[17]
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o.w.f. = on the weight of the fiber

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific type of
polyamide fiber and equipment used.

Materials and Reagents

o Polyamide fiber/fabric

« Acid Red 186 (C.I. 18810)

e Non-ionic detergent

e Acetic Acid (CH3COOH) or another suitable acid donor

» Anionic leveling agent

» Anionic fixing agent

e Sodium Acetate (CH3COONa) (optional, for pH buffering)[13]

Deionized or soft water

Pre-treatment (Scouring)

e Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.
e Introduce the polyamide material at a liquor ratio of 1:20.
» Raise the temperature to 60-70°C and treat for 20-30 minutes.

» Rinse the material thoroughly with warm water and then cold water to remove any impurities
or spinning oils.[11]

Dyeing Procedure

o Set the dye bath at 40°C with the required amount of deionized water (liquor ratio 1:20).
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e Add 0.5 - 2.0 g/L of an anionic leveling agent and circulate for 5 minutes.

o Adjust the pH of the bath to a range of 8 to promote uniform initial dye distribution.[11]
o Add the pre-dissolved Acid Red 186 dye solution (e.g., 1.0% on the weight of the fiber).
o Circulate for 10-15 minutes to ensure even distribution of the dye.

o Gradually lower the pH to the target range of 4.0 - 5.5 by adding a dilute solution of acetic
acid over 10-15 minutes. This controlled decrease in pH is crucial for preventing rapid dye
uptake.[5]

o Raise the temperature to 95-100°C at a controlled rate of 1-1.5°C per minute.[5] A slow ramp
rate is critical for level dyeing.

o Hold the temperature at 95-100°C for 30-60 minutes, depending on the desired shade depth.
e Cool the dyebath down to 70°C at a rate of 1-2°C per minute before draining.

The diagram below visualizes the relationship between temperature, pH, and time in the dyeing
process.

© 2026 BenchChem. All rights reserved. 8/16 Tech Support


https://www.textiletoday.com.bd/mastering-the-art-of-dyeing-nylon-techniques-and-insights
https://vietextile.com/en/acid-dyes-5-standard-preparation-procedures/
https://vietextile.com/en/acid-dyes-5-standard-preparation-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dyeing Cycle Profile
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Caption: Typical Dyeing Curve for Polyamide with Acid Red 186.

Post-treatment
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» Rinsing: After dyeing, give the material an overflow rinse until the water runs clear to remove
any unfixed surface dye.

» Fixation (After-treatment):

(¢]

Prepare a fresh bath at 40°C.

[¢]

Add 1.0 - 4.0% (o.w.f.) of an anionic fixing agent.

[¢]

Adjust the pH to 4.0-4.5 with acetic acid.

[e]

Raise the temperature to 70-80°C and run for 20-30 minutes.[11][17]

o

Cool, drain, and rinse.

» Drying: Hydroextract the dyed material and dry at a suitable temperature.

Evaluation of Dyeing Quality

The quality of the dyed polyamide fibers should be assessed through standardized tests to
ensure they meet performance requirements.

o Colorfastness to Washing: This test evaluates the resistance of the color to domestic or
commercial laundering procedures. The assessment is based on the color change of the
specimen and the staining of adjacent multifiber fabric.[18][19] (ISO 105-C06)

o Colorfastness to Rubbing (Crocking): This determines the amount of color transferred from
the surface of the dyed fabric to another surface by rubbing.[18][20] (ISO 105-X12)

o Colorfastness to Light: This test measures the resistance of the dye to fading when exposed
to an artificial light source that mimics natural daylight.[18][21] (ISO 105-B02)

» Colorfastness to Perspiration: This evaluates the resistance of the color to the action of
simulated human sweat.[18] (ISO 105-E04)

The results are typically rated using a grey scale for color change and staining, with a rating of
5 being excellent and 1 being poor.[19]
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Troubleshooting Common Dyeing Issues
* Uneven Dyeing (Barre/Splotching): This is often caused by a too-rapid initial dye uptake.[5]

o Solution: Ensure proper pre-treatment, use an effective leveling agent, control the rate of
temperature rise, and ensure a gradual reduction of pH.[5][15]

o Poor Color Yield: Insufficient dye fixation on the fiber.

o Solution: Verify the dyebath pH is within the optimal acidic range (4.0-5.5).[6] Ensure the
dyeing temperature reaches at least 95°C and the holding time is adequate.[12]

» Poor Wet Fastness: Excessive bleeding of color when wet.

o Solution: Ensure thorough rinsing after dyeing to remove all unfixed dye. Apply a suitable
fixing agent in the post-treatment step.[11][17]

Conclusion

The successful application of Acid Red 186 to polyamide fibers is a multifactorial process that
hinges on a solid understanding of the underlying chemical principles. By carefully controlling
the pH, temperature profile, and the judicious use of auxiliary chemicals such as leveling and
fixing agents, it is possible to achieve vibrant, level, and durable shades. The protocols outlined
in this guide provide a robust framework for researchers and industry professionals to obtain
high-quality, reproducible results in the dyeing of polyamide textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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